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Compound of Interest

Compound Name: KT185

Cat. No.: B15579035 Get Quote

Initial Clarification: The designation "KT185" refers to a model of magnetic tumbler, a piece of

laboratory equipment used for polishing small metal parts, and not a chemical substance. This

guide provides essential safety and operational information for the VEVOR KT-185 Magnetic

Tumbler, tailored for researchers, scientists, and drug development professionals who may use

such equipment for finishing small, custom-fabricated components.

The following procedures and recommendations have been synthesized from user manuals

and safety instructions to ensure safe and efficient operation.

Essential Safety Precautions
Before operating the KT-185 magnetic tumbler, it is crucial to read and understand all safety

warnings.[1][2] Failure to adhere to these instructions can result in electrical shock, fire, or

serious injury.[1]

Electrical Safety: Always connect the machine to a properly grounded power outlet.[1]

Ensure the machine's voltage (110V or 220V) corresponds to your local power supply.[1] Do

not operate the tumbler with wet hands or in damp environments.[2]

Operational Safety: Keep hands, hair, and any loose clothing away from all moving parts

during operation.[1] Before starting the machine, ensure the polishing barrel is securely in

place.[1] It is also important to not overload the polishing barrel; refer to the manufacturer's

specifications for maximum capacity.[1][2]
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Personal Protective Equipment (PPE): Wear appropriate personal protective equipment,

such as safety glasses, when operating the machine to protect from splashes or projectiles.

[2]

Maintenance and Cleaning: Always unplug the machine from its power source before

performing any maintenance or cleaning tasks.[1][2]

General Workplace Safety: The work area should be kept clean and well-lit to prevent

accidents.[2] This equipment should be kept out of reach of children and untrained

personnel.[1][2]

Technical Specifications
The following table summarizes the key quantitative data for the VEVOR KT-185 Magnetic

Tumbler.

Specification Value

Model Numbers KT-1851, KT-1852, KT-1853

Voltage 110V AC 60Hz or 230V AC 50Hz

Power 250W

Speed 1400-2000 RPM

Timer Control 0-60 minutes

Polishing Barrel Capacity 1.76 lbs / 800 g

Outer Roller Size (in/cm) 7.3 x 5.1 / 18.5 x 13

Inner Roller Size (in/cm) 7.1 x 3.9 / 18 x 10

Machine Dimensions (in/cm) 9.1 x 9.1 x 14.9 / 23 x 23 x 38

Net Weight (lbs/kg) 20.94 / 9.5

Data sourced from product specifications.[3]
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The following is a step-by-step guide for the proper operation of the KT-185 magnetic tumbler.

1. Setup:

Unpacking: Carefully remove all components from the packaging and inspect for any
damage that may have occurred during transit.[1]
Placement: Position the tumbler on a stable, level, and dry surface.[1][2] Ensure there is
adequate ventilation around the machine to allow for heat dissipation.[1][2]
Power Connection: Before plugging in the machine, ensure the power switch is in the "OFF"
position.[2] Connect the power cord to a suitable grounded electrical outlet.[1]
Barrel Placement: Securely place the plexiglass polishing barrel onto the machine's base,
ensuring it is stable and sits flush.[1]

2. Polishing Process:

Prepare Items: Clean the items to be polished to remove any significant dirt or grease.[2]
Load Barrel: Place the items into the barrel, followed by the magnetic pins (approximately
200g is often included).[1]
Add Solution: Fill the barrel with water and a suitable polishing solution until the items and
pins are submerged. Do not overfill.[1]
Secure Barrel: Place the lid on the barrel and ensure it is closed securely.[1]
Set Controls:
Set the desired polishing duration using the timer knob (0-60 minutes).[2]
Select the rotation mode: one-way or two-way. Two-way rotation is often recommended for
more intricate items.[1]
Start Operation: Turn the power switch to the "ON" position to begin the polishing cycle.[1]
The machine will automatically stop when the set time has elapsed.[1]

3. Post-Operation and Disposal Plan:

Shutdown: Once the cycle is complete, turn the power switch to the "OFF" position and
unplug the machine.
Unloading: Carefully remove the lid and pour the contents through a strainer to separate the
polished items and magnetic pins from the polishing solution.
Cleaning:
Thoroughly rinse the polished items with clean water.
Clean the polishing barrel and magnetic pins with water after each use to remove any
residue.[1]
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Wipe down the exterior of the machine with a soft, dry cloth.[1]
Disposal: Dispose of the used polishing solution in accordance with your institution's and
local regulations for waste disposal. While many polishing solutions are water-based, they
may contain metal particulates after use.
Storage: Store the machine and its components in a cool, dry place when not in use.[1]

Workflow and Safety Visualization
The following diagram illustrates the logical workflow for the safe operation of the KT-185

Magnetic Tumbler, from initial setup to final disposal.
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KT-185 Safe Operation Workflow

Preparation Phase

Operational Phase

Post-Operation Phase

Start: Review Safety Manual

1. Place Tumbler on Stable Surface
2. Ensure Proper Ventilation

3. Connect to Grounded Outlet

Wear Safety Glasses

1. Add Magnetic Pins
2. Add Items to be Polished
3. Add Polishing Solution

Securely Close Barrel Lid

1. Set Timer (0-60 min)
2. Select Rotation Mode

Turn Power Switch to 'ON'

Monitor Polishing Process

Machine Stops Automatically

Turn Power 'OFF' & Unplug

Separate Items, Pins, & Solution

Clean Items, Barrel, & Pins

Dispose of Solution per Regulations

End: Store Equipment

Click to download full resolution via product page

KT-185 Safe Operation Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. manuals.plus [manuals.plus]

2. manuals.plus [manuals.plus]

3. youtube.com [youtube.com]

To cite this document: BenchChem. [Safety and Operational Guide for the KT-185 Magnetic
Tumbler]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15579035#personal-protective-equipment-for-
handling-kt185]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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